Cas no 53377-61-0 (1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one structure
53377-61-0 structure
Product Name:1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
CAS No:53377-61-0
MF:C18H16O5
MW:312.316645622253
CID:837098
PubChem ID:10335672
Update Time:2025-04-19

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
    • 1,3,5-Trihydroxy-4-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
    • 1,3,5-TRIHYDROXY-4-PRENYLXANTHONE
    • 1,3,5-Trihydroxy-2-nitrobenzene
    • 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)-9H-xanthen-9-one
    • 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)xanthen-9-one
    • 1-Nitrophloroglucinol
    • 2,4,6-trihydroxynitrobenzene
    • 2-nitro-phloroglucinol
    • hitrophloroglucinol
    • Nitrophloroglucinol
    • nitrophlorogucinol
    • 53377-61-0
    • AKOS022184720
    • SCHEMBL8592732
    • FS-9984
    • CHEMBL3357572
    • [ "" ]
    • 1,3,5-TRIHYDROXY-4-(3-METHYLBUT-2-EN-1-YL)XANTHEN-9-ONE
    • DA-59796
    • Inchi： 1S/C18H16O5/c1-9(2)6-7-10-13(20)8-14(21)15-16(22)11-4-3-5-12(19)17(11)23-18(10)15/h3-6,8,19-21H,7H2,1-2H3
    • InChI Key： JCHQJCJKSHNCBA-UHFFFAOYSA-N
    • SMILES： O1C2C(=CC=CC=2C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O)O

Computed Properties

  • Exact Mass: 312.10000
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 550.7±49.0 °C at 760 mmHg
  • Flash Point: 204.3±23.3 °C
  • PSA: 90.90000
  • LogP: 3.57170
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68360-5 mg
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
 53377-61-0
5mg
 ¥5120.0 2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4700-5 mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0
5mg
 ￥4915.00 2022-04-26
TargetMol Chemicals
T4700-5 mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0 98%
5mg
 ￥ 7,000 2023-07-11
TargetMol Chemicals
T4700-50 mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0 98%
50mg
 ￥ 13,800 2023-07-11
TargetMol Chemicals
T4700-100 mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0 98%
100MG
 ￥ 17,500 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68360-5mg
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
 53377-61-0 ,98.0%
5mg
 ¥5120.0 2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4700-5mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0
5mg
 ￥ 7000 2023-09-08
TargetMol Chemicals
T4700-50mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0
50mg
 ￥ 13800 2024-07-20
TargetMol Chemicals
T4700-100mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0
100mg
 ￥ 17500 2024-07-20
A2B Chem LLC
AG28251-5mg
1,3,5-Trihydroxy-4-prenylxanthone
 53377-61-0
5mg
 $635.00 2024-04-19

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